Cas no 1780401-70-8 (4,4-Difluoro-2-(4-fluorophenyl)piperidine)

• Product Name: 4,4-Difluoro-2-(4-fluorophenyl)piperidine
• CAS No: 1780401-70-8
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• MDL: MFCD28612123
• CID: 5686012
• PubChem ID: 84783804
• Update Time: 2025-10-29

4,4-Difluoro-2-(4-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-24430311
• SCHEMBL20449187
• 1780401-70-8
• 4,4-Difluoro-2-(4-fluorophenyl)piperidine
• Piperidine, 4,4-difluoro-2-(4-fluorophenyl)-

• MDL： MFCD28612123
• Inchi： 1S/C11H12F3N/c12-9-3-1-8(2-4-9)10-7-11(13,14)5-6-15-10/h1-4,10,15H,5-7H2
• InChI Key： CLEUNRCGHFSUAV-UHFFFAOYSA-N
• SMILES： FC1(CCNC(C2C=CC(=CC=2)F)C1)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 260.2±40.0 °C(Predicted)
• pka: 7.40±0.10(Predicted)

Additional information on 4,4-Difluoro-2-(4-fluorophenyl)piperidine

Comprehensive Overview of 4,4-Difluoro-2-(4-fluorophenyl)piperidine (CAS No. 1780401-70-8)

4,4-Difluoro-2-(4-fluorophenyl)piperidine (CAS No. 1780401-70-8) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's difluorinated piperidine core and 4-fluorophenyl substituent make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

The fluorine atoms in 4,4-Difluoro-2-(4-fluorophenyl)piperidine enhance its metabolic stability and bioavailability, a critical factor in modern drug design. This aligns with the growing demand for fluorinated building blocks in medicinal chemistry, as highlighted by recent publications in journals like Journal of Medicinal Chemistry. The compound's piperidine scaffold is also a hotspot for GPCR (G-protein-coupled receptor) modulation, a key area in neurodegenerative and cardiovascular research.

In agrochemical applications, 4,4-Difluoro-2-(4-fluorophenyl)piperidine is investigated for its potential as a pesticide intermediate. The 4-fluorophenyl group contributes to lipophilicity, which can improve membrane penetration in target organisms. This resonates with the industry's focus on sustainable crop protection and reduced environmental persistence, addressing concerns raised in forums like the European Food Safety Authority (EFSA).

Synthetic routes to CAS No. 1780401-70-8 often involve Pd-catalyzed cross-coupling or reductive amination, topics frequently searched in organic synthesis databases. Recent patents (e.g., WO2022156789) highlight its utility in proteolysis-targeting chimera (PROTAC) development, a cutting-edge field in oncology. The compound's chiral center at the 2-position also makes it relevant to asymmetric catalysis studies, a trending topic in ACS Catalysis.

Analytical characterization of 4,4-Difluoro-2-(4-fluorophenyl)piperidine typically employs LC-MS and 19F NMR, techniques widely discussed in pharmaceutical quality control circles. Its logP value (predicted ~2.8) suggests favorable blood-brain barrier permeability, a property heavily researched for Alzheimer's disease therapeutics, as seen in recent Nature Reviews Drug Discovery articles.

Regulatory-wise, the compound's non-hazardous profile (based on structural analogs) facilitates its adoption in green chemistry initiatives. This aligns with the PRINCIPLES framework for sustainable chemistry, a frequently queried topic in academic search engines. Storage recommendations typically suggest inert atmospheres to preserve the fluoroaromatic stability, a detail often overlooked in material safety discussions.

Market analysts note rising demand for fluorinated piperidines like CAS 1780401-70-8, driven by biotech startups focusing on kinase inhibitor development. The compound's scaffold diversity supports fragment-based drug design (FBDD) approaches, currently trending in AI-driven molecular discovery platforms. This positions it as a valuable asset in high-throughput screening libraries.

In conclusion, 4,4-Difluoro-2-(4-fluorophenyl)piperidine represents a multifaceted tool for modern chemical research. Its applications span from CNS drug candidates to agrochemical leads, reflecting the convergence of medicinal chemistry and materials science. Ongoing studies on its structure-activity relationships (SAR) continue to reveal new opportunities, making it a compound to watch in next-generation therapeutics development.